Cas no 97908-73-1 (Methyl (3-ethyl-5-methylcyclohexylidene)acetate)

• Product Name: Methyl (3-ethyl-5-methylcyclohexylidene)acetate
• CAS No: 97908-73-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 2820415
• PubChem ID: 71331770
• Update Time: 2025-04-21

Methyl (3-ethyl-5-methylcyclohexylidene)acetate Chemical and Physical Properties

Names and Identifiers

• DTXSID80760312
• Methyl (3-ethyl-5-methylcyclohexylidene)acetate
• 97908-73-1

• Inchi： 1S/C12H20O2/c1-4-10-5-9(2)6-11(7-10)8-12(13)14-3/h8-10H,4-7H2,1-3H3
• InChI Key： HXITWOOKSLKONX-UHFFFAOYSA-N
• SMILES： O(C)C(C=C1CC(C)CC(CC)C1)=O

Computed Properties

• Exact Mass: 196.146329876Da
• Monoisotopic Mass: 196.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų